Cas no 40843-73-0 (4-(2,4-Dichlorophenoxy)phenol)

4-(2,4-Dichlorophenoxy)phenol is a chlorinated phenolic compound with applications in organic synthesis and specialty chemical formulations. Its structure, featuring both a phenol and a dichlorophenoxy moiety, lends it unique reactivity, making it useful as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and other fine chemicals. The compound exhibits stability under standard conditions and can serve as a precursor for further functionalization. Its dichlorinated aromatic system may contribute to enhanced biological activity in derived compounds. Handling should follow standard safety protocols for chlorinated phenols, including appropriate personal protective equipment due to potential irritant properties.
4-(2,4-Dichlorophenoxy)phenol structure
4-(2,4-Dichlorophenoxy)phenol structure
Product Name:4-(2,4-Dichlorophenoxy)phenol
CAS No:40843-73-0
MF:C12H8Cl2O2
MW:255.09672164917
MDL:MFCD08446912
CID:55302
PubChem ID:329816150
Update Time:2025-06-07

4-(2,4-Dichlorophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(2,4-Dichlorophenoxy)phenol
    • 4-(2,4'-Dichlorophenxy)phenol
    • 4-(2,4-dichlorophenoxy)-phenol
    • 4-(2,4-dichlorphenoxy)phenol
    • EINECS 255-106-1
    • MDL： MFCD08446912
    • Inchi： 1S/C12H8Cl2O2/c13-8-1-6-12(11(14)7-8)16-10-4-2-9(15)3-5-10/h1-7,15H
    • InChI Key： DPRSKCAGYLXDCY-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)O)Cl

Computed Properties

  • Exact Mass: 253.99000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 29.46000
  • LogP: 4.49130

4-(2,4-Dichlorophenoxy)phenol Security Information

  • Symbol: GHS07 GHS09
  • Signal Word：Warning
  • Hazard Statement： H302-H410
  • Warning Statement： P273-P501
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： 60-61
  • Hazardous Material Identification： Xn N

4-(2,4-Dichlorophenoxy)phenol Customs Data

  • HS CODE：2909500000
  • Customs Data：

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(2,4-Dichlorophenoxy)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM283383-5g
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0 95%
5g
 $661 2021-06-16
Alichem
A019146336-1g
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0 95%
1g
 $204.02 2023-09-02
Alichem
A019146336-5g
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0 95%
5g
 $692.86 2023-09-02
Chemenu
CM283383-5g
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0 95%
5g
 $661 2022-06-11
TRC
D269820-250mg
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0
250mg
 $ 295.00 2022-06-05
TRC
D269820-500mg
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0
500mg
 $ 490.00 2022-06-05
TRC
D269820-1000mg
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0
1g
 $ 780.00 2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D859954-1g
4-(2,4-Dichlorophenoxy)Phenol
 40843-73-0 ≥98%
1g
 600.00 2021-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032029-1g
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0 95%
1g
 ￥1265 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032029-250mg
4-(2,4-Dichlorophenoxy)phenol
 40843-73-0 95%
250mg
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